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Compound of Interest

Compound Name: 5-Methylpyridazin-3-amine

Cat. No.: B115811

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 5-
Methylpyridazin-3-amine (CAS No. 144294-43-9). The information herein is compiled from
available safety data sheets and general knowledge of handling aromatic amines. This
document is intended for use by trained professionals in a laboratory or drug development

setting.

Chemical and Physical Properties

5-Methylpyridazin-3-amine is a heterocyclic organic compound. Due to limited publicly
available experimental data, some properties listed are predicted.
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Property Value Source
CAS Number 144294-43-9 ECHEMI[1]
Molecular Formula C5H7N3 ECHEMI[1]
Molecular Weight 109.13 g/mol ECHEMI[1]
Exact Mass 109.06400 ECHEMI[1]
Appearance No data available

Melting Point 183-184 °C ECHEMI[1]
Boiling Point No data available

Density (Predicted) 1.155+0.06 g/cm3 ECHEMI[1]
Solubility No data available

Vapor Pressure No data available

Flash Point No data available

Hazard Identification and GHS Classification

5-Methylpyridazin-3-amine is classified as harmful if swallowed.

Hazard Class GHS Classification
Acute Toxicity, Oral Category 4 (H302: Harmful if swallowed)[1]
Respiratory Irritation May cause respiratory irritation[2]

GHS Pictogram:

laalt text

Signal Word: Warning

Hazard Statements:
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e H302: Harmful if swallowed.[1]

Precautionary Statements:[1]

e P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

e P264: Wash skin thoroughly after handling.

e P270: Do not eat, drink or smoke when using this product.

e P271: Use only outdoors or in a well-ventilated area.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.
o P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P312: Call a POISON CENTER or doctor/physician if you feel unwell.

e P330: Rinse mouth.

o P332+P313: If skin irritation occurs: Get medical advice/attention.

o P337+P313: If eye irritation persists: Get medical advice/attention.

e P362: Take off contaminated clothing and wash before reuse.

o P403+P233: Store in a well-ventilated place. Keep container tightly closed.
o P405: Store locked up.

e P501: Dispose of contents/container to an approved waste disposal plant.
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Toxicological Information

Detailed toxicological data for 5-Methylpyridazin-3-amine is largely unavailable. The primary
known hazard is acute oral toxicity.[1] It may also cause respiratory irritation.[2] No component
of this product present at levels greater than or equal to 0.1% is identified as a probable,
possible or confirmed human carcinogen by IARC.[2]

Toxicity Endpoint Value

Acute Oral Toxicity (LD50) No data available
Acute Dermal Toxicity (LD50) No data available
Acute Inhalation Toxicity (LC50) No data available
Skin Corrosion/Irritation No data available
Serious Eye Damage/Irritation No data available
Respiratory or Skin Sensitization No data available
Germ Cell Mutagenicity No data available

No component is classified as a carcinogen by

Carcinogenicit
9 Y IARC at levels >= 0.1%[2]

Reproductive Toxicity No data available[2]

Specific Target Organ Toxicity (Single Exposure)  May cause respiratory irritation[2]

Specific Target Organ Toxicity (Repeated
P J 9 Y (Rep No data available[2]
Exposure)

Aspiration Hazard No data available[2]

Experimental Protocols

As specific experimental protocols for 5-Methylpyridazin-3-amine are not publicly available,
the following are general best-practice procedures for handling hazardous chemical powders in
a laboratory setting.

General Handling Protocol
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» Risk Assessment: Before handling, conduct a thorough risk assessment for the planned
experiment.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety
glasses with side shields or goggles, and chemical-resistant gloves.

e Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical
fume hood.

» Dispensing: To avoid generating dust, carefully weigh and dispense the solid in a fume hood.
Use a spatula for transfer.

e Avoid Contact: Avoid direct contact with skin, eyes, and clothing. Do not breathe in the dust.

e Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
laboratory.

Storage Protocol

o Container: Keep the container tightly closed and store it in a cool, dry, and well-ventilated
place.

e Incompatibilities: Store away from strong oxidizing agents and strong acids.

e Access: Store in a locked cabinet or area with restricted access.

Spill and Disposal Protocol

o Spill Response: In case of a spill, evacuate the area. Wear appropriate PPE, including
respiratory protection.

o Containment: Carefully sweep up the spilled solid, avoiding dust generation. Place the
material in a sealed container for disposal.

¢ Cleaning: Clean the spill area with a suitable solvent and then wash with soap and water.

» Disposal: Dispose of the waste material in accordance with local, state, and federal
regulations.
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Visualized Workflows and Relationships
Safe Handling Workflow

Safe Handling Workflow for 5-Methylpyridazin-3-amine
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Click to download full resolution via product page

Caption: Safe handling workflow for 5-Methylpyridazin-3-amine.

Potential Hazardous Reactions

Potential Hazardous Reactions of 5-Methylpyridazin-3-amine
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5-Methylpyridazin-3-amine Strong Oxidizing Agents Strong Acids Excessive Heat / Fire

Exothermic Reaction Toxic Fumes (NOx, CO, CO2)

Click to download full resolution via product page

Caption: Potential hazardous reactions of 5-Methylpyridazin-3-amine.

Ecological Information

There is no data available regarding the ecological effects of 5-Methylpyridazin-3-amine,
including its persistence, degradability, bioaccumulative potential, and toxicity to aquatic life. As
with all chemicals, release into the environment should be avoided.

First Aid Measures

 If Swallowed: Call a poison control center or doctor immediately for treatment advice. Have
the person sip a glass of water if able to swallow. Do not induce vomiting unless told to do so
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by a poison control center or doctor. Do not give anything by mouth to an unconscious
person.

If on Skin: Take off contaminated clothing. Rinse skin immediately with plenty of water for 15-
20 minutes. Call a poison control center or doctor for treatment advice.

If in Eyes: Hold eye open and rinse slowly and gently with water for 15-20 minutes. Remove
contact lenses, if present, after the first 5 minutes, then continue rinsing the eye. Call a
poison control center or doctor for treatment advice.

If Inhaled: Move the person to fresh air. If the person is not breathing, call 911 or an
ambulance, then give artificial respiration, preferably mouth-to-mouth if possible. Call a
poison control center or doctor for further treatment advice.

Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

Specific Hazards Arising from the Chemical: In case of fire, hazardous decomposition
products such as carbon oxides and nitrogen oxides may be formed.

Special Protective Equipment for Firefighters: Wear self-contained breathing apparatus
(SCBA) and full protective gear.

Disclaimer: This guide is intended for informational purposes only and does not substitute for a

formal safety data sheet (SDS) or professional safety training. Always consult the most current

SDS for 5-Methylpyridazin-3-amine from your supplier before use and adhere to all

institutional and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Safety and Handling of 5-
Methylpyridazin-3-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b115811#safety-and-handling-guidelines-for-5-
methylpyridazin-3-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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